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CAS No.: 203191-10-0

Cat. No.: S541159

Synthesis and Chemical Profile

Recoflavone is classified as a flavone, characterized by its 2-phenylchromen-4-one core structure [1]. The

compound is prepared through the synthetic modification of its natural precursor, Eupatilin [2].

While the specific synthesis route for Recoflavone is proprietary, general methods for creating synthetic
flavone derivatives often involve advanced techniques like the Suzuki-Miyaura cross-coupling reaction
[3]. This palladium-catalyzed reaction is particularly valuable for attaching specific aryl or alkyl groups to

the flavone core, allowing for the creation of a diverse library of derivatives with tailored biological activities

[3] [1].

Mechanisms of Action & Experimental Evidence

Recoflavone's therapeutic effects are mediated through multi-target mechanisms, with evidence from both in

vitro and in vivo models.

Signaling Pathway Modulation

Experimental evidence indicates that Recoflavone exerts anti-inflammatory and potentially anti-tumor

effects primarily by inhibiting the NF-kB signaling pathway [2]. Concurrently, it triggers a rapid increase
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in intracellular calcium ([Ca?*]i) in epithelial cells, which is linked to the stimulation of mucin secretion—a

key activity for its application in dry eye disease [2].

The following diagram illustrates the proposed cellular mechanism of action for Recoflavone, integrating its

(Recoflavone]

Inhibition of NF-kB Pathway Increase in Intracellular Ca2*

effects on NF-kB and mucin secretion:

Reduced Pro-inflammatory Cytokines Stimulation of Mucin Secretion

Cytoprotective & Anti-tumor Effects

Click to download full resolution via product page

Proposed cellular mechanism of action for Recoflavone.

Key Experimental Findings

The biological activities of Recoflavone are supported by the following experimental data:

¢ Mucin Secretion for Ocular Health: In human corneal epithelial cells, Recoflavone (100-250 uM,
24-48h) increased the secretion of mucin-like glycoproteins. Specifically, a 24-hour treatment with 200
MM Recoflavone significantly boosted the production of MUC1, MUC2, MUC4, MUC5AC, MUC5B,
and MUC16 in human conjunctival epithelial cells [2].

¢ In Vivo Efficacy in Dry Eye Model: In a rabbit model of desiccation-induced dry eye, a single dose
of 3% Recoflavone eye drops significantly reduced corneal damage, as measured by decreased
methylene blue permeability compared to a vehicle-treated group [2].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOopr6o7HQQswoVsMkeWSg4nY9zz6e-AFF3azO-V3agzVvjRlQVPJ
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-body-img
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOopr6o7HQQswoVsMkeWSg4nY9zz6e-AFF3azO-V3agzVvjRlQVPJ
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOopr6o7HQQswoVsMkeWSg4nY9zz6e-AFF3azO-V3agzVvjRlQVPJ
https://www.smolecule.com/products/s541159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

¢ Gastrointestinal Protection: In an indomethacin-induced rat model of small intestinal injury, oral

administration of 30 mg/kg Recoflavone (every 12 hours for 3 days) reduced intestinal permeability
and increased the expression of ERK, a protein involved in cell survival and repair [2].

¢ Anti-tumor Effects in Colitis-Associated Cancer: In a mouse model, oral administration of 30
mgl/kg Recoflavone (twice daily for 8 weeks) reduced the number of colon tumors, ameliorated

weight loss and colon shortening, enhanced apoptosis, and inhibited the expression of proliferation

marker Ki-67, COX-2, and phospho-IKKa in colon tissue [2].

Experimental Protocols

For research purposes, the following experimental details are crucial for replicating studies on Recoflavone.

In Vitro Cell Culture

Cell Line: Human corneal epithelial cells [2].

Incubation Time: 24 to 48 hours [2].

2].

In Vivo Administration

Treatment: Recoflavone dissolved in DMSO, with a typical working concentration of 100-250 uM [2].

Key Assay: Measurement of mucin secretion and specific mucin gene expression (e.g., MUC5AC)

The table below summarizes established administration protocols from animal studies.

. . Dosing -
Disease Model Animal Dosage & Route . Key Findings
Regimen
Dry Eye Disease Rabbit 3% eye drops Single dose Reduced corneal damage
[2] (Topical)
Small Intestinal Rat 30 mgl/kg (Oral Once every 12 Reduced intestinal
Injury [2] administration) hours for 3 days permeability; Increased ERK

expression
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. . Dosing -
Disease Model Animal Dosage & Route . Key Findings
Regimen
Colitis- Mouse 30 mglkg (Oral Twice daily from Reduced colon tumors;
Associated gavage) day 7 to day 63 Inhibited proliferation
Cancer [2] markers

Formulation and Drug Development

Recoflavone's development into a therapeutic agent involves specific formulation work, as evidenced by a
recent patent for an eye drop composition to treat dry eye syndrome [4]. This patent suggests that

formulating a stable and effective topical solution is a key step in its clinical translation.

Available on chemical supplier sites like MedChemExpress, Recoflavone is typically provided as a solid for
research purposes. A common practice for creating stock solutions is to dissolve it in DMSO at a

concentration of 40 mg/mL (103.53 mM), often with gentle warming to 60°C to aid dissolution [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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